Cas no 23214-66-6 ((R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol)

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol is a chiral intermediate widely used in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its key advantages include its well-defined stereochemistry, which facilitates asymmetric synthesis, and the presence of both benzyloxy and tosyloxy functional groups, allowing for selective transformations. The tosyloxy group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the benzyloxy group provides protective functionality for alcohols. This compound is valuable in pharmaceutical and fine chemical research, where high enantiopurity and controlled reactivity are critical. Its stability under standard conditions further enhances its utility as a versatile building block in complex synthetic routes.
(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol structure
23214-66-6 structure
Product Name:(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
CAS No:23214-66-6
MF:C17H20O5S
MW:336.402704238892
MDL:MFCD00134285
CID:52260
PubChem ID:24862464
Update Time:2025-05-23

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate
    • (R)-(-)-3-Benzyloxy-1,2-propanediol 1-(p-toluenesulfonate)
    • (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
    • (R)-(-)-1-Benzyloxy-3-Tosyloxy-2-Propanol
    • (R)-(?)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
    • [(2R)-2-hydroxy-3-phenylmethoxypropyl] 4-methylbenzenesulfonate
    • R(-)-3-BENZYLOXY-1 2-PROPANEDIOL 1-(TO- LUENE-4-SULFONATE)
    • (2R)-3-benzyloxy-2-hydroxypropyl 4-methylbenzenesulfonate
    • (R)-1-O-tosyl-3-O-benzylglycerol
    • 1-Benzyl-sn-glycerol 3-tosylate
    • 1-O-benzyl-3-p-toluenesulfonyl-sn-glycerol
    • S-1-benzyloxy-3-p-toluenesulfonyloxypropanol
    • 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate), (2R)-
    • SCHEMBL4020804
    • J-015037
    • (R)-3-(benzyloxy)-2-hydroxypropyl 4-methylbenzene sulfonate
    • YAA21466
    • (2R)-1-(benzyloxy)-3-[(4-methylbenzenesulfonyl)oxy]propan-2-ol
    • (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol, 95%
    • MFCD00134285
    • AKOS015888854
    • (2R)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzene-1-sulfonate
    • W12755
    • CS-0328277
    • DTXSID90545778
    • (R)-3-(Benzyloxy)-2-hydroxypropyl4-methylbenzenesulfonate
    • HBMUWOSOGHUWSS-MRXNPFEDSA-N
    • AS-72941
    • (R)-(')-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
    • 23214-66-6
    • MDL: MFCD00134285
    • Inchi: 1S/C17H20O5S/c1-14-7-9-17(10-8-14)23(19,20)22-13-16(18)12-21-11-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3/t16-/m1/s1
    • InChI Key: HBMUWOSOGHUWSS-MRXNPFEDSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](COCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 336.10300
  • Monoisotopic Mass: 336.10314491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.253
  • Melting Point: 52-55 °C (lit.)
  • Boiling Point: 515.6°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.573
  • PSA: 81.21000
  • LogP: 3.35880
  • Solubility: Not determined
  • Specific Rotation: -7 º (c=10 in toluene)
  • Optical Activity: [α]25/D −7°, c = 10 in toluene

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:3
  • Safety Term:S22;S24/25

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Related Literature

Additional information on (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol

Chemical Profile of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol (CAS No. 23214-66-6)

The compound (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol, identified by its CAS number 23214-66-6, is a significant molecule in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural features and potential applications in the synthesis of biologically active agents. The presence of both benzyloxy and p-tosyloxy substituents makes it a versatile intermediate for the development of complex organic molecules, particularly in the realm of drug discovery.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and selective pharmaceuticals. The stereochemistry of a molecule can dramatically influence its biological activity, with one enantiomer often exhibiting therapeutic benefits while the other may be inactive or even harmful. (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol stands out as a valuable building block in this context, offering chemists a reliable scaffold for constructing chiral drugs.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The benzyloxy and p-tosyloxy groups provide reactive sites that can be selectively modified, enabling the construction of more intricate molecular architectures. This flexibility has made (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol a popular choice for researchers exploring novel therapeutic pathways.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The chiral environment provided by (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol allows for the design of molecules that can selectively interact with specific protease isoforms, thereby enhancing therapeutic efficacy while minimizing side effects.

Recent studies have demonstrated the utility of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. By leveraging the benzyloxy and p-tosyloxy functionalities, researchers have been able to create highly potent peptidomimetics that exhibit promising activity against target enzymes. These findings underscore the importance of stereochemistry in drug design and highlight the potential of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol as a key intermediate.

Additionally, the compound has shown promise in the field of asymmetric catalysis. Asymmetric synthesis allows for the efficient production of enantiomerically pure compounds without the need for laborious separation techniques. The benzyloxy and p-tosyloxy groups can serve as handles for transition metal catalysts, enabling highly enantioselective reactions that would otherwise be challenging to achieve. This capability is particularly valuable in industrial settings where cost-effectiveness and scalability are paramount.

The growing interest in green chemistry has also influenced the use of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol. Researchers are increasingly seeking to develop synthetic routes that minimize waste and reduce environmental impact. The modular nature of this compound's structure allows for its integration into sustainable synthetic pathways, aligning with the principles of green chemistry. By optimizing reaction conditions and employing catalytic methods, chemists can produce this compound with minimal environmental footprint.

In conclusion, (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol (CAS No. 23214-66-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it an invaluable tool for constructing biologically active molecules. As research continues to evolve, it is likely that this compound will play an even greater role in advancing our understanding of chiral chemistry and its applications in medicine.

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